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Compound of Interest

Compound Name: 4-Aminobenzo-12-crown-4

Cat. No.: B3038174

An In-depth Technical Guide to 4-Aminobenzo-
12-crown-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 4-Aminobenzo-12-crown-4, a significant macrocyclic polyether with applications
in ion separation and as a chemical intermediate. This document details its characteristics,
synthesis, and analytical methodologies to support its use in research and development.

Core Physical and Chemical Properties

4-Aminobenzo-12-crown-4 is a solid, colorless compound at room temperature.[1] It is soluble
in water, ethanol, and dimethyl sulfoxide (DMSOQ).[2] The presence of the amino group on the
benzene ring and the polyether macrocycle imparts unique properties to the molecule,
influencing its solubility and complexation behavior.[3]

Quantitative Physicochemical Data
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Property Value Source
Molecular Formula C12H17NOa [4]
Molecular Weight 239.27 g/mol [4]
Melting Point 86 °C [2]

Not experimentally determined;
Boiling Point precursor Benzo-12-crown-4 [1]
boils at 342 °C.

Not experimentally determined;
pKa predicted for the aminobenzo [5]

group to be around 4.62.

N Soluble in water, ethanol, and
Solubility DMSO [2]

White to off-white
Appearance ] [6]
powder/solid.

Storage Store at 2-8 °C. [2]

Spectral Data

While specific spectra for 4-Aminobenzo-12-crown-4 are not readily available in the public
domain, typical spectral data for aminobenzo crown ethers can be referenced for analytical
purposes.
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Spectroscopy Expected Features

Signals corresponding to the aromatic protons,
1H NMR the protons of the ether linkages, and the amino

group protons.

Resonances for the carbon atoms of the
13C NMR benzene ring and the ethylene oxide units of the

crown ether.

Characteristic peaks for N-H stretching of the

primary amine, C-H stretching of the aromatic
FTIR and aliphatic groups, C-O-C stretching of the

ether linkages, and C=C stretching of the

aromatic ring.

Experimental Protocols

The synthesis of 4-Aminobenzo-12-crown-4 is a two-step process that begins with the
nitration of Benzo-12-crown-4, followed by the reduction of the resulting nitro-intermediate.[3]

Synthesis of 4-Nitrobenzo-12-crown-4 (Intermediate)

A detailed experimental protocol for the nitration of Benzo-12-crown-4 is not explicitly available
in the reviewed literature. However, a general procedure for the nitration of aromatic
compounds can be adapted.

General Protocol:
» Dissolve Benzo-12-crown-4 in a suitable solvent, such as glacial acetic acid.
e Cool the solution in an ice bath.

» Slowly add a nitrating agent (a mixture of concentrated nitric acid and concentrated sulfuric
acid) dropwise while maintaining the low temperature.

» After the addition is complete, allow the reaction to stir at room temperature for a specified
time.
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Pour the reaction mixture into ice water to precipitate the product.

Filter the precipitate, wash with water until neutral, and dry to obtain 4-Nitrobenzo-12-crown-
4.

Synthesis of 4-Aminobenzo-12-crown-4

The reduction of the nitro group to an amine can be achieved through catalytic hydrogenation.

General Protocol:

Dissolve 4-Nitrobenzo-12-crown-4 in a suitable solvent, such as ethanol or ethyl acetate.

Add a catalyst, typically palladium on carbon (Pd/C).

Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation
apparatus) and stir vigorously.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

Evaporate the solvent under reduced pressure to yield crude 4-Aminobenzo-12-crown-4.

Purification

The crude product can be purified by recrystallization or column chromatography.

Recrystallization: A suitable solvent system (e.g., ethanol/water) can be used. The crude
solid is dissolved in a minimum amount of the hot solvent, and the solution is allowed to cool
slowly to form pure crystals.

Column Chromatography: Silica gel is a common stationary phase, with an eluent system
such as a mixture of hexanes and ethyl acetate.[7] The fractions containing the pure product
are collected and the solvent is evaporated.

Mandatory Visualizations
Synthesis Workflow
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Nitration Crude 4-Aminobenzo- in
Benzo-12-crown-4 (HNO3, HzSOs) 4-Nitrobenzo-12-crown-4 - 12-crown-4

Click to download full resolution via product page

Caption: Synthetic pathway for 4-Aminobenzo-12-crown-4.

Logical Relationship of Applications
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Caption: Applications derived from the core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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